6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide

• IUPAC Name: 6-methyl-N,2-dipyridin-4-ylquinoline-4-carboxamide
• InChI: InChI=1S/C21H16N4O/c1-14-2-3-19-17(12-14)18(21(26)24-16-6-10-23-11-7-16)13-20(25-19)15-4-8-22-9-5-15/h2-13H,1H3,(H,23,24,26)
• InChI Key: AIJJIYOLVSGUIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2C(=O)NC3=CC=NC=C3)C4=CC=NC=C4
• Molecular Formula: C21H16N4O
• Molecular Weight: 340.4 g/mol
• Solubility: 3.5 [ug/mL] (The mean of the results at pH 7.4)

Description

6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide, also known as PD98059, is a selective inhibitor of the mitogen-activated protein kinase (MAPK) pathway. This compound has been extensively studied for its role in various biological processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide inhibits the activation of ERK1/2 by binding to the MAPK kinase (MEK) 1/2, which is an upstream activator of ERK1/2. 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide competes with ATP for binding to the MEK1/2 active site, thereby preventing the phosphorylation and activation of ERK1/2. This results in the inhibition of downstream signaling pathways that are regulated by ERK1/2.
Biochemical and Physiological Effects:
6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide has been shown to have various biochemical and physiological effects in different cell types. In cancer cells, 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide inhibits cell proliferation and induces apoptosis by blocking the MAPK pathway. In neuronal cells, 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide has been shown to promote neurite outgrowth and differentiation. In immune cells, 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide has been shown to modulate cytokine production and T cell activation.

Advantages and Limitations for Lab Experiments

6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide has several advantages for lab experiments. It is a highly selective inhibitor of the MAPK pathway and does not affect other signaling pathways. It has been extensively studied and its mechanism of action is well understood. However, there are some limitations to using 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide in lab experiments. It has a short half-life and is rapidly metabolized in vivo, which may limit its effectiveness in certain experiments. Additionally, 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide has poor solubility in water, which may require the use of organic solvents for its administration.

Future Directions

6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide has potential for future research in various fields. One area of interest is the development of new inhibitors of the MAPK pathway based on the structure of 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide. Another area of interest is the study of 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide in combination with other inhibitors or chemotherapeutic agents for the treatment of cancer. Additionally, 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide may have potential for the treatment of neurodegenerative diseases and immune disorders. Further research is needed to explore these potential applications of 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide.
Conclusion:
6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide is a selective inhibitor of the MAPK pathway that has been extensively studied for its role in various biological processes. Its mechanism of action is well understood, and it has potential for future research in various fields. However, its limitations in lab experiments must be taken into consideration. Overall, 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide has been a valuable tool for scientific research and has contributed to our understanding of the MAPK pathway and its role in various biological processes.

Synthesis Methods

6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide can be synthesized using a multistep process starting from 2-chloro-4-nitropyridine. The first step involves the reduction of the nitro group to an amino group using a reducing agent such as tin(II) chloride. The resulting compound is then reacted with 2,6-dimethyl-4-chloroquinoline to form the desired product, 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide. The synthesis method has been optimized to yield high purity and high yield of 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide.

Scientific Research Applications

6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide has been widely used in scientific research to investigate the role of the MAPK pathway in various biological processes. It has been shown to inhibit the activation of extracellular signal-regulated kinase (ERK) 1/2, which is a downstream target of the MAPK pathway. 6-methyl-N,2-di-4-pyridinyl-4-quinolinecarboxamide has been used to study the role of the MAPK pathway in cell proliferation, differentiation, and apoptosis in various cell types, including cancer cells, neuronal cells, and immune cells.